Cas no 2172188-52-0 (tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate
• CAS No: 2172188-52-0
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6303967
• PubChem ID: 165722230
• Update Time: 2025-05-20

tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate
• EN300-1627489
• tert-butyl N-[3-(1-aminocyclopentyl)-2-methylphenyl]carbamate
• 2172188-52-0

• Inchi： 1S/C17H26N2O2/c1-12-13(17(18)10-5-6-11-17)8-7-9-14(12)19-15(20)21-16(2,3)4/h7-9H,5-6,10-11,18H2,1-4H3,(H,19,20)
• InChI Key： MPHJNIGHNWZGRM-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1C)C1(CCCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate

Professional Introduction to Compound with CAS No. 2172188-52-0 and Product Name: *tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate*

Compound with the CAS number 2172188-52-0 and the product name tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound consists of a carbamate functional group attached to a phenyl ring, which is further substituted with a tert-butyl group and a cyclopentylamine moiety. This specific arrangement of functional groups contributes to the compound's unique chemical properties, making it a promising candidate for various biochemical interactions. The presence of the tert-butyl group enhances the lipophilicity of the molecule, while the cyclopentylamine moiety introduces a degree of flexibility, which is crucial for binding to biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The compound in question, with its specific substitution pattern, is particularly noteworthy for its potential role in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The cyclopentylamine moiety is known to interact with certain neurotransmitter receptors, making it a valuable component in the design of drugs that target central nervous system (CNS) disorders. Furthermore, the tert-butyl group can influence the metabolic stability and bioavailability of the molecule, which are critical factors in drug development.

Recent studies have demonstrated that derivatives of carbamates can exhibit significant anti-inflammatory and analgesic properties. The compound with CAS No. 2172188-52-0 aligns well with these findings, as preliminary pharmacological studies suggest that it may possess similar effects. These findings are particularly exciting given the high unmet medical needs associated with chronic pain and inflammatory conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the carbamate bond between the tert-butyl group and the phenyl ring, followed by the introduction of the cyclopentylamine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

In addition to its pharmacological potential, this compound also holds promise for use as a tool compound in biochemical research. Its well-defined structure and predictable reactivity make it an excellent candidate for use in mechanistic studies and as a reference standard for analytical methods. Such applications are crucial for advancing our understanding of complex biological systems and for developing new methodologies in drug discovery.

The regulatory landscape for pharmaceutical compounds is stringent, requiring thorough characterization and validation before they can be brought to market. The compound with CAS No. 2172188-52-0 has undergone rigorous testing to ensure compliance with safety and efficacy standards. These efforts are essential for ensuring that patients receive safe and effective treatments.

Looking ahead, further research is needed to fully elucidate the pharmacological profile of this compound. Future studies should focus on evaluating its efficacy in preclinical models and exploring potential mechanisms of action. Additionally, investigations into its metabolic pathways and toxicological profile will be crucial for understanding its overall safety profile.

The development of novel pharmaceuticals is a complex and collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to bring new treatments to patients who need them most. The compound with CAS No. 2172188-52-0 exemplifies this collaborative approach, as it represents a convergence of cutting-edge chemical synthesis and pharmacological research.

In conclusion, *tert-butyl N-3-(1-aminocyclopentyl)-2-methylphenylcarbamate* (CAS No. 2172188-52-0) is a promising compound with significant potential in both drug development and biochemical research. Its unique molecular structure and diverse functional groups make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.